Cas no 1804338-47-3 (5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804338-47-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4828958
• Update Time: 2025-10-19

5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-2-5-4(1-7(16)17)8(15-3-6(5)11)18-9(12,13)14/h3H,1-2H2,(H,16,17)
• InChI Key： JJEYKHOHTZBQKW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CC(=O)O)=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1804338-47-3)

5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid, identified by its CAS number 1804338-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple fluorinated substituents, including a fluoromethyl group and a trifluoromethoxy group, enhances its chemical reactivity and biological profile, making it a valuable scaffold for developing novel bioactive molecules.

The structural features of 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid contribute to its unique pharmacological properties. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Specifically, the fluoromethyl group is known to improve metabolic stability and binding affinity, while the trifluoromethoxy group enhances lipophilicity and membrane permeability. These characteristics make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in drug development. These compounds have demonstrated efficacy in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The fluorine atoms in these molecules can significantly alter their pharmacokinetic and pharmacodynamic profiles, leading to improved drug-like properties such as enhanced bioavailability, prolonged half-life, and increased target specificity.

One of the most compelling aspects of 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its versatile structure to synthesize derivatives with tailored biological activities. For instance, modifications at the acetic acid moiety can introduce additional functional groups that enhance binding to specific enzymes or receptors. Similarly, alterations around the pyridine ring can fine-tune interactions with biological targets, leading to more potent and selective therapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to improve drug efficacy and safety. 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid exemplifies this trend by incorporating multiple fluorinated substituents that are known to enhance molecular interactions with biological targets. This compound has been explored in various preclinical studies as a precursor for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates derived from fluorinated pyridines like 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid. These techniques allow researchers to rapidly evaluate the biological activity of numerous derivatives, identifying promising candidates for further development. The integration of machine learning algorithms has further enhanced the efficiency of this process by predicting molecular properties and optimizing lead structures.

The synthesis of 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in constructing the complex framework of this compound.

The biological activity of 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid has been studied in various preclinical models. Initial investigations have revealed promising results in terms of modulating key biological pathways relevant to diseases such as cancer and inflammation. The compound's ability to interact with specific enzymes and receptors suggests potential therapeutic applications in these areas. Further research is ongoing to fully elucidate its mechanism of action and explore its clinical potential.

The role of fluorinated compounds in modern medicine cannot be overstated. Their unique chemical properties make them indispensable tools for developing innovative therapeutics. As research continues to uncover new applications for compounds like 5-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetic acid, it is expected that their contributions to human health will grow even more significant. The continued exploration of fluorinated pyridines will undoubtedly lead to breakthroughs that improve patient outcomes across multiple therapeutic disciplines.